N-[4-(1-Allyl-3-butyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylmethyl)phenyl]acetamide
N-[4-(1-Allyl-3-butyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylmethyl)phenyl]acetamide
Brand Name:
Vulcanchem
CAS No.:
628279-02-7
VCID:
VC0130874
InChI:
InChI=1S/C21H25N5O3/c1-4-6-12-25-19-18(20(28)26(11-5-2)21(25)29)23-17(24-19)13-15-7-9-16(10-8-15)22-14(3)27/h5,7-10H,2,4,6,11-13H2,1,3H3,(H,22,27)(H,23,24)
SMILES:
CCCCN1C2=C(C(=O)N(C1=O)CC=C)NC(=N2)CC3=CC=C(C=C3)NC(=O)C
Molecular Formula:
C21H25N5O3
Molecular Weight:
395.5 g/mol
N-[4-(1-Allyl-3-butyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylmethyl)phenyl]acetamide
CAS No.: 628279-02-7
Reference Standards
VCID: VC0130874
Molecular Formula: C21H25N5O3
Molecular Weight: 395.5 g/mol
![N-[4-(1-Allyl-3-butyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylmethyl)phenyl]acetamide - 628279-02-7](/images/no_structure.jpg)
| CAS No. | 628279-02-7 |
|---|---|
| Product Name | N-[4-(1-Allyl-3-butyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-ylmethyl)phenyl]acetamide |
| Molecular Formula | C21H25N5O3 |
| Molecular Weight | 395.5 g/mol |
| IUPAC Name | N-[4-[(3-butyl-2,6-dioxo-1-prop-2-enyl-7H-purin-8-yl)methyl]phenyl]acetamide |
| Standard InChI | InChI=1S/C21H25N5O3/c1-4-6-12-25-19-18(20(28)26(11-5-2)21(25)29)23-17(24-19)13-15-7-9-16(10-8-15)22-14(3)27/h5,7-10H,2,4,6,11-13H2,1,3H3,(H,22,27)(H,23,24) |
| Standard InChIKey | XFOWZKUTPKXWIE-UHFFFAOYSA-N |
| SMILES | CCCCN1C2=C(C(=O)N(C1=O)CC=C)NC(=N2)CC3=CC=C(C=C3)NC(=O)C |
| Canonical SMILES | CCCCN1C2=C(C(=O)N(C1=O)CC=C)NC(=N2)CC3=CC=C(C=C3)NC(=O)C |
| Synonyms | N-[4-[[3-Butyl-2,3,6,9-tetrahydro-2,6-dioxo-1-(2-propen-1-yl)-1H-purin-8-yl]methyl]phenyl]acetamide; |
| PubChem Compound | 447076 |
| Last Modified | Nov 11 2021 |
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